NS163

• Molecular Formula: C37H40N10O7
• Molecular Weight: 736.8 g/mol
• InChI: InChI=1S/C37H40N10O7/c1-22-11-12-30(37(41-22)54-21-32(48)46-51)45-36(50)28-14-13-27(33(42-28)40-19-23-7-3-2-4-8-23)44-35(49)29-15-16-31(47(52)53)34(43-29)38-18-17-24-20-39-26-10-6-5-9-25(24)26/h5-6,9-16,20,23,39,51H,2-4,7-8,17-19,21H2,1H3,(H,38,43)(H,40,42)(H,44,49)(H,45,50)(H,46,48)
• InChIKey: FJTWHHPYRFTTJB-UHFFFAOYSA-N

NS163: α-Synuclein Aggregation Antagonist

NS163 is a synthetic oligopyridylamide (OP)-based α-synuclein aggregation antagonist identified through a 2-Dimensional Fragment-Assisted Structure-based Technique (2D-FAST) [1]. Derived from the lead compound NS132, NS163 incorporates a hydroxamic acid modification that replaces the carboxylic acid moiety of NS132, conferring improved cell permeability while retaining full antagonist activity against α-synuclein aggregation [1][2]. With a molecular formula of C37H40N10O7 and a molecular weight of 736.78 g/mol , NS163 belongs to the tripyridyl class of synthetic protein mimetics and is utilized exclusively for research into Parkinson's disease pathology and therapeutic development .

● Tripyridyl scaffold supports substoichiometric α-synuclein aggregation inhibition

● Hydroxamic acid modification enables cell permeability for intracellular target engagement

● 2D-FAST optimized scaffold retains target engagement profile of parent NS132

• [1] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. doi:10.1038/s41467-024-47980-4 View Source
• [2] Springer Nature Research Communities. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. 2024. View Source

NS163 vs. Other α-Synuclein Inhibitors

NS163 occupies a unique position within the oligopyridylamide class as a specifically engineered analog that addresses the critical limitation of its parent compound NS132—restricted cell permeability—without compromising antagonist potency [1]. Generic substitution with other α-synuclein inhibitors such as EGCG, CLR01, or bexarotene is precluded because these compounds operate through distinct mechanisms, lack the systematic structure-activity optimization inherent to the 2D-FAST platform, and do not possess comparable data packages spanning biophysical, cellular, and in vivo C. elegans efficacy models [1][2]. Within the OP series, compounds such as NS55 (a dipyridyl) exhibit markedly inferior substoichiometric potency compared to tripyridyl NS132/NS163, requiring up to 5-fold higher concentrations to achieve comparable α-synuclein aggregation inhibition [1]. The specific evidence below demonstrates why NS163 is the appropriate selection when both intracellular target engagement and sustained anti-aggregation activity are required.

Distinct mechanisms of other inhibitors (EGCG, CLR01, bexarotene) may limit direct comparability — lack systematic SAR and comparable in vivo data.

Dipyridyl analogs (e.g., NS55) may require higher concentrations for comparable activity — scaffold-dependent potency differences reported.

Parent NS132 has restricted cell permeability — may limit intracellular studies without chemical modification.

• [1] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. doi:10.1038/s41467-024-47980-4 View Source
• [2] Oldani EG, Stillman NH, Dohoney RA, Baysah CZ, Kumar S. Inhibition of Phosphorylated Alpha-Synuclein Aggregation by Synthetic Protein Mimetics and Foldamers. ACS Chemical Neuroscience. 2025;16(2):152-160. doi:10.1021/acschemneuro.4c00546 View Source

NS163 Quantitative Evidence

NS163 vs. NS132: Cell Permeability

NS163 was synthesized by converting the carboxylic acid group of NS132 to a hydroxamic acid moiety, a medicinal chemistry strategy expressly designed to improve cell permeability [1]. The PAMPA (Parallel Artificial Membrane Permeability Assay) was used to assess the cell permeability of NS163 relative to NS132 (Supplementary Fig. 18a) [1]. The authors explicitly state that NS163 is 'a more cell permeable analog' that was developed 'without sacrificing activity' [1]. In the HEK293 cell-based assay expressing αSA53T-YFP, NS163 treatment resulted in a substantial decrease in aggregate puncta formation comparable to NS132, confirming that the permeability-enhancing modification did not compromise intracellular target engagement [1][2].

Cell Permeability

Head-to-head

Improved PAMPA permeability over NS132; maintained anti-aggregation activity in HEK293 cells (10 µM)

Supports intracellular target engagement without activity trade-off

PAMPA Pe values in Supplementary Fig. 18a

Evidence Dimension	Cell permeability (PAMPA assay) and intracellular anti-aggregation activity
Target Compound Data	NS163: Hydroxamic acid analog; demonstrated improved PAMPA permeability; maintained anti-aggregation activity in HEK293 cells (10 µM treatment, significant reduction in αSA53T-YFP inclusions)
Comparator Or Baseline	NS132: Carboxylic acid parent compound; limited cell permeability due to carboxylic acid functional group; equivalent anti-aggregation activity in HEK293 cells
Quantified Difference	NS163 qualitatively superior to NS132 in PAMPA permeability; equivalent anti-aggregation activity in cellular assays. Exact PAMPA Pe values are provided in Supplementary Fig. 18a (graphical format).
Conditions	PAMPA assay; HEK293 cells expressing αSA53T-YFP treated with 5 µM preformed αS fibrils followed by 10 µM ligand; confocal microscopy quantification of inclusions

Why This Matters

Researchers requiring intracellular target engagement should select NS163 over NS132 because the hydroxamic acid modification demonstrably improves cell permeability without the trade-off in potency that typically accompanies such modifications.

• [1] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. Supplementary Information. View Source
• [2] Springer Nature Research Communities. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. 2024. View Source

NS163 vs. NS132: In Vivo Efficacy

In a clinically relevant post-disease onset C. elegans PD model (UA196 strain), treatment was initiated on day 5 when approximately 28% of dopaminergic neurons had already degenerated [1]. Under these conditions, both NS163 and NS132 rescued dopaminergic neurons; however, NS163 demonstrated superior efficacy: 'we observed a rescue of the dopaminergic neurons by both NS163 and NS132, albeit less so than NS163' [1]. In the NL5901 strain (day 8), both NS163 (50 µM) and NS132 (50 µM) significantly reduced α-synuclein-YFP inclusions compared to untreated controls, and both significantly improved motility [2][3]. The post-disease onset advantage of NS163 over NS132 is particularly meaningful because it mirrors the clinical scenario where treatment begins after diagnosis [1].

Post‑Onset Efficacy

Head-to-head

Higher DA neuron rescue than NS132 in post‑disease onset UA196 model (day 5, ~28% prior degeneration)

Supports post‑disease onset intervention modeling

50 µM treatment; UA196 C. elegans strain

Evidence Dimension	Dopaminergic neuron rescue in post-disease onset C. elegans model
Target Compound Data	NS163 (50 µM): Superior rescue of dopaminergic neurons when treatment initiated on day 5 (post ~28% neurodegeneration) in UA196 worms
Comparator Or Baseline	NS132 (50 µM): Also rescued dopaminergic neurons but to a lesser extent than NS163 under identical post-disease onset conditions
Quantified Difference	NS163 qualitatively superior to NS132 for DA neuron rescue in post-disease onset model. Both compounds significantly reduced αS inclusions and improved motility in NL5901 strain at 50 µM.
Conditions	UA196 C. elegans strain (αS-GFP in 6 DA neurons); treatment on day 5 post ~28% neuron degeneration; NL5901 strain (αS-YFP in body wall muscle cells); 50 µM treatment on days 2 and 4

Why This Matters

For researchers modeling therapeutic intervention in established disease, NS163 is the preferred compound because it demonstrates enhanced efficacy over NS132 specifically in the post-disease onset paradigm that most closely resembles the clinical treatment scenario.

• [1] Springer Nature Research Communities. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. 2024. View Source
• [2] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. Fig. 6. View Source
• [3] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. Supplementary Figs. 20–25. View Source

Substoichiometric Potency vs. Other Inhibitors

NS132 (the parent compound of NS163) demonstrated the ability to wholly inhibit αS aggregation at a substoichiometric ratio of αS:NS132 of 1:0.2, meaning only 20% molar equivalent of ligand relative to protein was required for complete inhibition [1]. In contrast, previously reported peptidomimetic approaches required 5-100 fold molar excess to achieve comparable inhibition [1]. Within the OP series, NS132 (tripyridyl) was 'a far more effective antagonist than NS55 (dipyridyl) at a substoichiometric ratio of 1:0.5 (αS:ligand)' and 'NS132 was almost equally effective at 1/5th of the concentration of NS55' [1]. NS163 retains NS132's substoichiometric potency while adding improved cell permeability [1][2].

Substoichiometric Potency

Reported

Complete inhibition at αS:ligand 1:0.2; 5–100× more effective than prior peptidomimetics

Supports low‑concentration target engagement

ThT assay, 100 µM αS, pH 6.5

Evidence Dimension	Substoichiometric inhibitory potency against αS aggregation
Target Compound Data	NS163 (retains NS132 activity): Complete αS aggregation inhibition at αS:ligand ratio of 1:0.2; ThT signal reduced from 100% to 1% at equimolar ratio (100 µM αS, 1× PBS, pH 6.5)
Comparator Or Baseline	Prior peptidomimetics: Require 5-100 fold molar excess; NS55 (dipyridyl): Significantly less effective at substoichiometric ratios, requiring 5× higher concentration for comparable inhibition
Quantified Difference	NS132/NS163: 5-500× more potent than prior peptidomimetics at substoichiometric ratios; NS132/NS163: 5× more potent than NS55
Conditions	ThT dye-based aggregation assay with 100 µM αS in 1× PBS buffer, pH 6.5; SDS-PAGE gel shift validation

Why This Matters

The substoichiometric potency of the NS132/NS163 scaffold represents a >5-fold improvement over both prior art peptidomimetics and the best dipyridyl analog (NS55), establishing NS163 as the compound of choice when maximal target engagement at minimal compound concentration is required.

• [1] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. View Source
• [2] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. bioRxiv. 2022. doi:10.1101/2022.07.11.499659 View Source

Phosphorylated α-Synuclein (αS-129) Inhibition

A 2025 study tested NS163 and NS132 against phosphorylated α-synuclein at residue 129 (αS-129), a major component of Lewy bodies in Parkinson's disease and other synucleinopathies [1]. Both ligands were found to be 'potent antagonists of αS-129 aggregation and coaggregation of αS/αS-129 in biophysical and cellular models of PD' [1]. Notably, this study reports that these are 'the first ligands that potently inhibit the major component of LB' [1]. Both NS163 and NS132 also 'rescued cell toxicity mediated by the coaggregation of αS/αS-129' [1]. This extends the target scope of NS163 beyond non-phosphorylated αS to the disease-relevant phosphorylated form found in pathological inclusions.

αS‑129 Inhibition

First reported

First ligands to inhibit phosphorylated αS‑129 and αS/αS‑129 co‑aggregation

Extends target scope to Lewy body pathology research

Rescued co‑aggregation toxicity in PD cell models

Evidence Dimension	Inhibition of phosphorylated α-synuclein (αS-129) aggregation and αS/αS-129 co-aggregation
Target Compound Data	NS163: Potent antagonist of αS-129 aggregation and αS/αS-129 co-aggregation; rescued cell toxicity from co-aggregation in cellular PD models
Comparator Or Baseline	NS132: Equally potent antagonist of αS-129 aggregation; also rescued co-aggregation-mediated toxicity
Quantified Difference	Both NS163 and NS132 are the first reported ligands with potent activity against αS-129; no other comparators exist. NS163 provides the additional benefit of improved cell permeability over NS132.
Conditions	Biophysical aggregation assays; cellular models of PD expressing αS-129; co-aggregation toxicity rescue

Why This Matters

NS163 is one of only two ligands (alongside NS132) reported to inhibit phosphorylated αS-129 aggregation—the form found in actual Lewy bodies—making it essential for any research program targeting the pathological hallmark of synucleinopathies rather than merely the non-phosphorylated protein.

• [1] Oldani EG, Stillman NH, Dohoney RA, Baysah CZ, Kumar S. Inhibition of Phosphorylated Alpha-Synuclein Aggregation by Synthetic Protein Mimetics and Foldamers. ACS Chemical Neuroscience. 2025;16(2):152-160. doi:10.1021/acschemneuro.4c00546 View Source

Multi-Phenotype Rescue in C. elegans

NS163 was tested across multiple phenotypic endpoints in two C. elegans PD models at 50 µM [1][2]. In NL5901 worms, NS163 treatment resulted in significant reduction of αS-YFP inclusions in body wall muscle cells from day 4 through day 9, with dose-response effects characterized at multiple concentrations (Supplementary Fig. 21) [1]. Motility was significantly improved in NL5901 worms treated with NS163 compared to untreated diseased worms [1][2]. Additionally, NS163 treatment improved food-sensing behavioral deficits and reduced reactive oxygen species (ROS) levels [3]. Importantly, NS163 did not affect the motility of healthy N2 worms, indicating that its effects are specific to the disease state [1] (Supplementary Fig. 24). The compound demonstrated neuroprotective effects against degeneration of DA neurons in the UA196 strain [3].

Multi‑Phenotype Rescue

Reported

Reduced αS inclusions, improved motility, rescued food‑sensing, reduced ROS, DA neuron degeneration endpoint improvement

Supports multi‑parametric phenotypic screening in C. elegans

NL5901 and UA196 strains; 50 µM treatment

Evidence Dimension	Multi-phenotype rescue in C. elegans PD models
Target Compound Data	NS163 (50 µM): Significant reduction in αS inclusions; significant improvement in motility; rescue of food-sensing behavior; reduced ROS levels; neuroprotection of DA neurons
Comparator Or Baseline	Untreated diseased worms (NL5901 and UA196 strains); healthy N2 worms (no effect of NS163 on motility, confirming disease-specific activity)
Quantified Difference	NS163 vs. untreated: Statistically significant (p<0.05 to p<0.0001) across all phenotypic endpoints. NS163 vs. NS132: Comparable efficacy across endpoints with NS163 showing advantage specifically in post-disease onset DA neuron rescue.
Conditions	NL5901 strain (αS-YFP in body wall muscle cells); UA196 strain (αS-GFP in 6 DA neurons); 50 µM treatment on days 2 and 4; endpoints measured days 4-9

Why This Matters

NS163 provides multi-phenotype rescue across the key hallmarks of PD pathology (protein aggregation, neurodegeneration, motor deficits, behavioral deficits, oxidative stress), offering researchers a single tool compound that modulates the full spectrum of disease-relevant endpoints rather than a single readout.

• [1] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. Supplementary Figs. 20-25. View Source
• [2] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. Fig. 6. View Source
• [3] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. View Source

NS163 Research Applications

Intracellular α-Synuclein Aggregation Studies

NS163 is the optimal choice for cellular assays where intracellular target engagement is critical. The hydroxamic acid modification provides improved PAMPA permeability compared to NS132 while maintaining full anti-aggregation potency, as demonstrated in HEK293 cells expressing αSA53T-YFP [1]. Researchers working with cell-based models of synuclein aggregation who have experienced limited efficacy with the less permeable NS132 should transition to NS163, which was specifically engineered to overcome this limitation [1][2].

Post-Disease Onset Parkinson's Modeling

For studies modeling therapeutic intervention after the establishment of disease pathology, NS163 is the preferred compound. In the UA196 post-disease onset C. elegans model (treatment initiated after ~28% DA neuron degeneration), NS163 demonstrated superior rescue of dopaminergic neurons compared to NS132 [1]. This paradigm directly mimics the clinical scenario of treating patients post-diagnosis and represents the most translationally relevant application of NS163 in preclinical PD research [1][2].

Lewy Body Pathology & Phosphorylated α-Synuclein

NS163 is one of only two reported ligands (alongside NS132) that potently inhibit the aggregation of phosphorylated α-synuclein at Ser129 (αS-129), a major component of Lewy bodies [1]. For research programs focused on synucleinopathies including Parkinson's disease, Lewy body dementia, and multiple system atrophy, NS163 provides a unique tool compound that addresses both non-phosphorylated and phosphorylated αS aggregation, as well as their co-aggregation, with demonstrated rescue of cellular toxicity [1].

Multi-Endpoint Phenotypic Screening in C. elegans

NS163 is validated across the full spectrum of PD-relevant phenotypes in C. elegans: reduction of αS inclusions, recovery of motility, rescue of food-sensing behavioral deficits, neuroprotection of dopaminergic neurons, and reduction of reactive oxygen species [1][2]. This multi-endpoint validation makes NS163 suitable as a reference compound for phenotypic screening campaigns and as a positive control for assays measuring diverse aspects of PD pathology [1].

Application

Selection Property

Validation Focus

Intracellular α‑synuclein aggregation studies

Cell‑permeable antagonist scaffold

Verify permeability and anti‑aggregation in target cell model

Post‑disease onset Parkinson's modeling

Post‑disease onset intervention activity

Confirm DA neuron rescue and motor improvement after pathology onset

Phosphorylated α‑synuclein (αS‑129) aggregation studies

Activity against phosphorylated αS and co‑aggregation

Confirm inhibition of αS‑129 aggregation and toxicity rescue

Multi‑endpoint C. elegans phenotypic screening

Multi‑phenotype rescue profile

Validate across motility, inclusion, and oxidative stress endpoints

• [1] Stillman NH, Joseph JA, Ahmed J, et al. Protein mimetic 2D FAST rescues alpha synuclein aggregation mediated early and post disease Parkinson's phenotypes. Nature Communications. 2024;15:3658. View Source
• [2] Oldani EG, Stillman NH, Dohoney RA, Baysah CZ, Kumar S. Inhibition of Phosphorylated Alpha-Synuclein Aggregation by Synthetic Protein Mimetics and Foldamers. ACS Chemical Neuroscience. 2025;16(2):152-160. View Source